Cas no 864437-42-3 (5-(2-methylpropyl)-1,3-thiazole-4-carboxylic acid)

• Product Name: 5-(2-methylpropyl)-1,3-thiazole-4-carboxylic acid
• CAS No: 864437-42-3
• MF: C₈H₁₁NO₂S
• MW: 185.24344086647
• CID: 3312896
• PubChem ID: 86069792
• Update Time: 2025-04-21

5-(2-methylpropyl)-1,3-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-THIAZOLECARBOXYLIC ACID, 5-(2-METHYLPROPYL)-
• 5-Isobutyl-thiazole-4-carboxylic acid
• 5-(2-methylpropyl)-1,3-thiazole-4-carboxylic acid
• EN300-1458231
• 5-Isobutylthiazole-4-carboxylic acid
• 5-(2-methylpropyl)-1,3-thiazole-4-carboxylicacid
• AKOS030222184
• ALBB-035292
• 5-isobutyl-1,3-thiazole-4-carboxylic acid
• 864437-42-3
• CS-0274082

• Inchi： 1S/C8H11NO2S/c1-5(2)3-6-7(8(10)11)9-4-12-6/h4-5H,3H2,1-2H3,(H,10,11)
• InChI Key： HTSGEWXPSPLSGU-UHFFFAOYSA-N
• SMILES： S1C(CC(C)C)=C(C(O)=O)N=C1

Computed Properties

• Exact Mass: 185.05104977Da
• Monoisotopic Mass: 185.05104977Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 78.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives